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This guide provides a comparative overview of analytical methodologies for the detection and
guantification of N-nitroso-enalapril, a nitrosamine impurity of concern in the drug substance
enalapril. The formation of N-nitroso-enalapril can occur during the synthesis, storage, or
handling of enalapril when it interacts with nitrosating agents, particularly under conditions of
heat, moisture, or acidity[1]. Due to the potential health risks associated with nitrosamine
impurities, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the
European Medicines Agency (EMA) have established strict limits and require rigorous analytical
monitoring[2][3][4]. The acceptable intake (Al) limit for N-nitroso-enalapril set by the FDA is
1500 ng/day[2][5].

This document summarizes quantitative data from a validated analytical method and compares
it with other commonly employed techniques for nitrosamine analysis in pharmaceuticals.
Detailed experimental protocols and workflow visualizations are provided to aid researchers,
scientists, and drug development professionals in selecting and implementing appropriate
analytical strategies.
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Quantitative Performance of a Validated HPLC-FLD
Method

A High-Performance Liquid Chromatography (HPLC) method with fluorimetric detection (FLD)
has been developed and validated for the semi-quantitative determination of N-nitrosamines,
specifically N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), in enalapril
maleate active pharmaceutical ingredient (AP)[6][7]. While this method does not directly
guantify N-nitroso-enalapril, its performance characteristics provide a benchmark for
nitrosamine analysis in this specific drug matrix. The method involves a derivatization step with
fluorenylmethoxycarbonyl chloride (Fmoc-Cl) to enhance sensitivity and repeatability[6][7].

N- N-

Parameter nitrosodimethylamin nitrosodiethylamine Reference
e (NDMA) (NDEA)

Limit of Detection 0.013 ua 0.017 uat 6]

(LOD) : Ha/g : Ha/g

Limit of Quantification 0.038 L/ 0.050 L/ 6116}

: Ha/g : Ha/g

(LOQ)

**Linearity (R?) ** 0.9994 0.9990 [61[7]
74.2 + 4.2% to 101.6 90.6 £ 2.9% to 125.4

Recovery [6]
+16.1% +7.4%

o Up to 9.8% (at 0.02 Up to 8.5% (at 0.04

Precision (RSD) [6]

Hg/g) Hg/g)

Comparison with Other Analytical Techniques

While the HPLC-FLD method offers satisfactory sensitivity for monitoring nitrosamines in
enalapril, other advanced analytical techniques are commonly used for the detection of a
broader range of nitrosamine impurities in various drug products[8][9]. These methods, often
preferred by regulatory agencies, include Liquid Chromatography-Mass Spectrometry (LC-
MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS/MS)[1][2][8].
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Experimental Protocols

HPLC-FLD Method for N-Nitrosamines in Enalapril
Maleate

This protocol is a summary of the method developed for the determination of NDMA and NDEA
in enalapril maleate[6][7].

1. Sample Preparation and Extraction:

e Suspend 250 mg of enalapril maleate in 5 mL of dichloromethane (DCM).
e Vortex for 1 minute to create a homogeneous suspension.

e The extraction of nitrosamines is performed from this suspension.

2. Denitrosation and Derivatization:

» N-nitrosamines are subjected to denitrosation.

e The resulting amines are then derivatized with fluorenylmethoxycarbonyl chloride (Fmoc-Cl).
This derivatization agent was found to offer better sensitivity and repeatability compared to
dansyl chloride[6][7].

3. Chromatographic Conditions:

o HPLC System: A liquid chromatograph equipped with a fluorescence detector.
e Column: NovaPak C18, 150 x 3.9 mm, 4 um.

o Mobile Phase: A gradient of acetonitrile and water.

e Flow Rate: 1.0 mL/min.
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Injection Volume: 20 pL.

Fluorescence Detection: Excitation at 265 nm and Emission at 315 nm.

4. Glassware Preparation:

To avoid contamination, all glassware should be thoroughly cleaned by sonication in
deionized water at 80°C for 30 minutes, followed by sonication in DCM for 15 minutes[6].

Visualizations
Experimental Workflow for N-Nitrosamine Analysis in
Enalapril
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Caption: Workflow for HPLC-FLD analysis of N-nitrosamines in enalapril.
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Logical Relationship of Analytical Method Selection
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Caption: Decision tree for selecting an analytical method for nitrosamines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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